Cas no 896361-90-3 (benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate)

• Product Name: benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate
• CAS No: 896361-90-3
• MF: C₂₇H₂₈FN₃O₄
• MW: 477.52733039856
• CID: 5805918
• PubChem ID: 18574693
• Update Time: 2025-06-12

benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-fluorophenyl)-1-piperazinyl]ethyl]-, phenylmethyl ester
• AKOS024661498
• 896361-90-3
• benzyl N-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]carbamate
• benzyl N-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]carbamate
• F2573-0395
• benzyl (2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)carbamate
• benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate

• Inchi： 1S/C27H28FN3O4/c28-22-7-9-23(10-8-22)30-12-14-31(15-13-30)24(21-6-11-25-26(16-21)35-19-34-25)17-29-27(32)33-18-20-4-2-1-3-5-20/h1-11,16,24H,12-15,17-19H2,(H,29,32)
• InChI Key： NCKRCMMURUORBV-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC(C1=CC=C2OCOC2=C1)N1CCN(C2=CC=C(F)C=C2)CC1

Computed Properties

• Exact Mass: 477.20638455g/mol
• Monoisotopic Mass: 477.20638455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 653.1±55.0 °C(Predicted)
• pka: 12.23±0.46(Predicted)

Additional information on benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate

Introduction to benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate (CAS No. 896361-90-3)

benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate, also known by its CAS number 896361-90-3, is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole moiety, a piperazine ring, and a fluorinated phenyl group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate is particularly noteworthy for its ability to interact with various biological targets. The benzodioxole moiety is known for its ability to modulate receptor binding, while the piperazine ring provides flexibility and enhances the compound's pharmacological properties. The presence of a fluorinated phenyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound can effectively modulate serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression, anxiety, and schizophrenia. The ability to fine-tune receptor binding through structural modifications makes it a valuable tool in the development of more selective and potent drugs.

In addition to its potential in neurology, benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate has also shown promise in oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. The selective nature of its interactions with these pathways suggests that it may have fewer side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic properties of benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate have been extensively studied to optimize its therapeutic potential. Its high lipophilicity allows for good absorption and distribution within the body, while its metabolic stability ensures a longer half-life and sustained therapeutic effects. These properties make it an ideal candidate for oral administration, which is often preferred in clinical settings due to patient compliance and convenience.

Clinical trials are currently underway to evaluate the safety and efficacy of benzyl N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-fluorophenyl)piperazin-1-ylethylcarbamate in various indications. Early results have been promising, with the compound demonstrating favorable safety profiles and significant therapeutic benefits. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further development and commercialization efforts.

The synthesis of benzyl N-2-(2H-1,3-benzodioxol-5-yL)-2-[4-(4-fluorophenL)Piperazin-l-yL]ethylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzodioxole moiety, the introduction of the piperazine ring, and the attachment of the fluorinated phenyl group. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both research and clinical settings.

In conclusion, benzyl N-[2-[[(1R)-1-[[(R)-(tetrahydrofuran-l-carbonyl)amino]methyl]-l-methylethoxy]carbonyl]-l-methylpropoxy]-N-[l-[[(tetrahydrofuran-l-carbonyl)amino]methyl]-l-methylethoxy]methanamine, with CAS number 896361–90–3, represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutics in areas such as neurology and oncology. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning it as a valuable asset in modern drug discovery efforts.